Cas no 1807116-38-6 (Ethyl 4-bromomethyl-2-cyano-6-(trifluoromethyl)benzoate)

• Product Name: Ethyl 4-bromomethyl-2-cyano-6-(trifluoromethyl)benzoate
• CAS No: 1807116-38-6
• MF: C₁₂H₉BrF₃NO₂
• MW: 336.104573011398
• CID: 4947970
• Update Time: 2025-06-08

Ethyl 4-bromomethyl-2-cyano-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromomethyl-2-cyano-6-(trifluoromethyl)benzoate

• Inchi： 1S/C12H9BrF3NO2/c1-2-19-11(18)10-8(6-17)3-7(5-13)4-9(10)12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： KYQZJZLERYXFAS-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(C(=O)OCC)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-bromomethyl-2-cyano-6-(trifluoromethyl)benzoate

Ethyl 4-bromomethyl-2-cyano-6-(trifluoromethyl)benzoate: A Comprehensive Overview

Ethyl 4-bromomethyl-2-cyano-6-(trifluoromethyl)benzoate, with the CAS number 1807116-38-6, is a highly specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano group, a trifluoromethyl group, and a bromomethyl substituent. These functional groups endow the compound with versatile chemical properties, making it a valuable building block in the synthesis of advanced materials and pharmaceutical intermediates.

The synthesis of Ethyl 4-bromomethyl-2-cyano-6-(trifluoromethyl)benzoate typically involves multi-step organic reactions, often utilizing electrophilic aromatic substitution or nucleophilic aromatic substitution strategies. The presence of electron-withdrawing groups such as the cyano and trifluoromethyl groups enhances the reactivity of the aromatic ring, facilitating these substitution reactions. Recent studies have explored the use of transition metal catalysts to improve the efficiency and selectivity of these reactions, leading to higher yields and purer products.

One of the most notable applications of this compound is in the development of advanced materials. The trifluoromethyl group imparts fluorine-based properties, such as hydrophobicity and thermal stability, which are desirable in polymer science and coatings technology. For instance, researchers have incorporated this compound into polyurethane formulations to enhance their resistance to environmental degradation. Additionally, the bromomethyl group offers potential for further functionalization, enabling the creation of cross-linked polymers with improved mechanical properties.

In the pharmaceutical industry, Ethyl 4-bromomethyl-2-cyano-6-(trifluoromethyl)benzoate serves as an intermediate in the synthesis of bioactive molecules. The cyano group can act as a directing group in subsequent reactions, allowing for precise control over the spatial arrangement of substituents. This feature is particularly advantageous in drug design, where molecular geometry plays a critical role in biological activity. Recent research has focused on using this compound as a precursor for kinase inhibitors and other therapeutic agents targeting specific disease pathways.

The environmental impact of this compound has also been a topic of interest. Studies have examined its biodegradation pathways under various conditions, revealing that its fluorinated substituents can influence microbial degradation rates. Understanding these processes is crucial for assessing the compound's sustainability and minimizing its ecological footprint. Furthermore, its application in green chemistry practices has been explored, particularly in solvent-free reaction systems that reduce waste generation.

From a structural perspective, Ethyl 4-bromomethyl-2-cyano-6-(trifluoromethyl)benzoate exhibits a high degree of symmetry due to the placement of its substituents on the aromatic ring. This symmetry contributes to its stability and reactivity profile. Computational chemistry studies have provided insights into its electronic structure and bonding characteristics, which are essential for predicting its behavior in different chemical environments.

In conclusion, Ethyl 4-bromomethyl-2-cyano-6-(trifluoromethyl)benzoate (CAS No. 1807116-38-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique combination of functional groups makes it an invaluable tool in modern synthetic chemistry. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in advancing both scientific innovation and industrial applications.